Cas no 800395-53-3 (3-(4-tert-butylphenyl)propan-1-amine)

3-(4-tert-butylphenyl)propan-1-amine structure
800395-53-3 structure
Product Name:3-(4-tert-butylphenyl)propan-1-amine
CAS No:800395-53-3
MF:C13H21N
MW:191.3125436306
MDL:MFCD07374083
CID:858912
PubChem ID:9497457
Update Time:2025-04-19

3-(4-tert-butylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(tert-butyl)phenyl)propan-1-amine
    • 3-(4-tert-butylphenyl)propan-1-amine
    • AKOS005614019
    • AB38701
    • C78476
    • NS-01810
    • SCHEMBL2879490
    • MFCD07374083
    • 3-(4-tert-butylphenyl)propylamine
    • CS-0434709
    • EN300-1843516
    • AO-080/43342653
    • 800395-53-3
    • MDL: MFCD07374083
    • Inchi: 1S/C13H21N/c1-13(2,3)12-8-6-11(7-9-12)5-4-10-14/h6-9H,4-5,10,14H2,1-3H3
    • InChI Key: OHGDOTWHVKSMQH-UHFFFAOYSA-N
    • SMILES: NCCCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 191.167399674g/mol
  • Monoisotopic Mass: 191.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

3-(4-tert-butylphenyl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B490860-10mg
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3
10mg
$ 50.00 2022-06-07
TRC
B490860-50mg
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3
50mg
$ 115.00 2022-06-07
TRC
B490860-100mg
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3
100mg
$ 185.00 2022-06-07
OTAVAchemicals
1038726-100MG
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
100MG
$110 2023-07-10
OTAVAchemicals
1038726-250MG
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
250MG
$155 2023-07-10
OTAVAchemicals
1038726-1000MG
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
1g
$344 2023-07-10
Enamine
EN300-1843516-0.05g
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
0.05g
$316.0 2023-11-13
Enamine
EN300-1843516-0.1g
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
0.1g
$331.0 2023-11-13
Enamine
EN300-1843516-0.25g
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
0.25g
$345.0 2023-11-13
Enamine
EN300-1843516-0.5g
3-(4-tert-butylphenyl)propan-1-amine
800395-53-3 95%
0.5g
$361.0 2023-11-13
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent